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Compound of Interest

Compound Name: D-Glucosaminic acid
CAS No.: 3646-68-2
Cat. No.: B195357
Get Quote
& J

This guide provides an in-depth exploration of D-Glucosaminic acid, a pivotal molecule in
biochemistry and a versatile building block in pharmaceutical sciences. Designed for
researchers, scientists, and professionals in drug development, this document synthesizes
critical technical data, field-proven insights, and detailed methodologies to facilitate its
application in cutting-edge research.

Core Molecular Attributes and Identifiers

D-Glucosaminic acid, systematically known as 2-amino-2-deoxy-D-gluconic acid, is an amino
sugar acid derived from the oxidation of D-glucosamine.[1] Its unique structure, featuring both
an amine and a carboxylic acid functional group on a carbohydrate backbone, underpins its
diverse biological roles and synthetic applications.

For clarity and precise identification in research and regulatory contexts, the following
guantitative data are provided:
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Identifier Value Source(s)
CAS Number 3646-68-2 [2]
Molecular Formula CeH13NOs [2]
Molecular Weight 195.17 g/mol [2]
Appearance White to off-white crystalline 2]
powder
Purity Typically =298% (TLC) [2]
Storage Temperature 2-8°C [2]

Biochemical Significance and Metabolic Pathways

D-Glucosaminic acid is a naturally occurring molecule with notable roles in microbial
metabolism. It is a known component of bacterial lipopolysaccharides (LPS), which are integral
to the outer membrane of Gram-negative bacteria.[3][4]

In organisms such as Salmonella enterica, D-Glucosaminic acid is catabolized through a
specific metabolic pathway. The process begins with its transport and phosphorylation to D-
glucosaminate-6-phosphate. This intermediate is then converted into 2-keto-3-deoxygluconate
6-phosphate (KDG-6-P), a key intermediate in the Entner-Doudoroff pathway, which ultimately
yields pyruvate and glyceraldehyde-3-phosphate for entry into central carbon metabolism.

The following diagram illustrates a simplified workflow of the catabolic pathway of D-
Glucosaminic acid in certain bacteria.
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Caption: Catabolic pathway of D-Glucosaminic acid in bacteria.

Synthesis Methodologies: A Comparative Overview
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The synthesis of D-Glucosaminic acid can be approached through two primary routes:
enzymatic conversion and catalytic oxidation. The choice of method is often dictated by the
desired scale, purity requirements, and available resources.

Enzymatic Synthesis: A High-Specificity Approach

Enzymatic synthesis offers a highly specific and environmentally benign route to D-
Glucosaminic acid, typically yielding a product with high purity under mild reaction conditions.
Glucose oxidase is a commonly employed enzyme for this transformation.[4]

This protocol outlines a laboratory-scale synthesis of D-Glucosaminic acid from D-
glucosamine hydrochloride.

e Reaction Setup:

o Dissolve D-glucosamine hydrochloride in a suitable buffer (e.g., 50 mM sodium acetate,
pH 5.1) to a final concentration of 50-100 g/L.

o Add glucose oxidase to the solution. The optimal enzyme concentration should be
determined empirically but can start in the range of 100-500 units per gram of substrate.

o Introduce a catalase to decompose the hydrogen peroxide byproduct, which can inhibit
glucose oxidase.

o Maintain the reaction mixture at a constant temperature, typically between 30-37°C.

o Ensure continuous aeration of the solution, as oxygen is a co-substrate. This can be
achieved through vigorous stirring in an open flask or by bubbling air through the mixture.

e Monitoring the Reaction:

o The reaction progress can be monitored by Thin Layer Chromatography (TLC) or High-
Performance Liquid Chromatography (HPLC) to observe the consumption of D-
glucosamine and the formation of D-Glucosaminic acid.

e Product Isolation and Purification:
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o Upon completion, terminate the reaction by denaturing the enzymes, for example, by
heating the solution to 80-90°C for 15-20 minutes.

o Remove the denatured protein by centrifugation or filtration.

o The resulting solution containing D-Glucosaminic acid can be purified by ion-exchange
chromatography.

Catalytic Oxidation: A Scalable Chemical Approach

Catalytic oxidation provides a robust and scalable method for the synthesis of D-Glucosaminic
acid. This approach often utilizes supported noble metal catalysts.

This protocol describes the synthesis via catalytic oxidation of D-glucosamine.[5]
o Catalyst Preparation:

o Prepare a palladium-bismuth on activated charcoal (Pd-Bi/C) catalyst. The bimetallic
nature of the catalyst is crucial for selectivity and efficiency.

e Reaction Procedure:

o In a temperature-controlled reaction vessel, prepare an aqueous solution of D-
glucosamine.

o Add the Pd-Bi/C catalyst to the solution.
o Heat the mixture to the desired reaction temperature, typically between 60-80°C.

o Pressurize the vessel with oxygen or bubble air through the solution while maintaining
vigorous stirring to ensure efficient mass transfer.

o Maintain a slightly alkaline pH, as this has been shown to favor the reaction.
o Work-up and Purification:

o After the reaction is complete (as determined by monitoring the disappearance of the
starting material), cool the mixture and filter to remove the catalyst.
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o The resulting aqueous solution can be purified by crystallization or chromatography to
yield pure D-Glucosaminic acid.

Analytical Techniques for Characterization and
Quantification

Accurate characterization and quantification of D-Glucosaminic acid are essential for quality
control and research applications. A multi-faceted analytical approach is recommended.

High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for both the
guantification of D-Glucosaminic acid and the monitoring of reaction progress. A common
method involves pre-column derivatization followed by UV detection.[6] Alternatively, HPLC
coupled with a charged aerosol detector (CAD) or mass spectrometry (MS) can be used for
direct analysis without derivatization.[7][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H and 3C NMR are invaluable for
the structural elucidation of D-Glucosaminic acid, confirming its identity and purity. Spectral
data in D20 can be compared against reference spectra available in databases such as the
Biological Magnetic Resonance Bank (BMRB).[9]

Thin Layer Chromatography (TLC): TLC offers a rapid and cost-effective method for
qualitatively monitoring the progress of synthesis reactions. A suitable mobile phase can
effectively separate the more polar D-Glucosaminic acid product from the D-glucosamine
starting material.

Applications in Drug Development and Medicinal
Chemistry

The chiral nature and functional group array of D-Glucosaminic acid make it a valuable chiral
synthon in the synthesis of more complex molecules.[4]

o Chiral Precursor: It serves as a starting material for the asymmetric synthesis of various
amino acids and glycosidase inhibitors.[1] Its inherent chirality can be transferred to new
stereocenters, providing an efficient route to enantiomerically pure compounds.
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» Bioactive Conjugates: D-Glucosaminic acid can be conjugated to other molecules to
enhance their bioavailability or target them to specific tissues.

o Therapeutic Potential: Research has explored the therapeutic potential of D-Glucosaminic
acid and its derivatives. For instance, chromium (l1I) complexes of D-Glucosaminic acid
have been shown to decrease blood glucose levels in animal models of type 2 diabetes.[3] It
has also been investigated for its potential role in joint health and as a component of
formulations aimed at alleviating symptoms of osteoarthritis.[10]

The following diagram illustrates the logical workflow from D-Glucosaminic acid to its potential
applications in drug development.

D-Glucosaminic Acid

Asymmetric Synthesis Conjugation Chemistry Direct or Derivative Form

Applications in Drug Development

v
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Caption: D-Glucosaminic acid's roles in drug development.

Safety, Handling, and Storage

As with any chemical reagent, proper handling and storage of D-Glucosaminic acid are
paramount to ensure safety and maintain product integrity.

e Handling: Avoid contact with skin, eyes, and clothing. It is recommended to handle D-
Glucosaminic acid in a well-ventilated area and to wear appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat.

» Storage: D-Glucosaminic acid should be stored in a tightly sealed container in a cool, dry
place, with a recommended temperature range of 2-8°C.[2]
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Safety Data Sheet (SDS): Always consult the material's SDS for comprehensive safety
information before use.

Conclusion

D-Glucosaminic acid is a molecule of significant interest due to its biological roles and its

utility as a synthetic intermediate. A thorough understanding of its properties, synthesis, and

analytical methods is crucial for leveraging its full potential in research and development. This

guide provides a solid foundation for scientists and researchers to confidently work with and

innovate using D-Glucosaminic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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